7-(4-methoxybenzyl)-9-phenylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one

• IUPAC Name: 11-[(4-methoxyphenyl)methyl]-8-phenyl-2,4,6,7,11-pentazatricyclo[7.4.0.03,7]trideca-1,3,5,8,12-pentaen-10-one
• InChI: InChI=1S/C22H17N5O2/c1-29-17-9-7-15(8-10-17)13-26-12-11-18-19(21(26)28)20(16-5-3-2-4-6-16)27-22(25-18)23-14-24-27/h2-12,14H,13H2,1H3
• InChI Key: ITGURXZXGAKKPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=CC3=NC4=NC=NN4C(=C3C2=O)C5=CC=CC=C5
• Molecular Formula: C22H17N5O2
• Molecular Weight: 383.4 g/mol

Description

7-(4-Methoxybenzyl)-9-phenylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one is a polyheterocyclic compound featuring a fused pyrido-triazolo-pyrimidinone core. Key structural attributes include:

• 9-position substitution: A phenyl group, enhancing aromatic stacking capabilities.
• Core structure: The pyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8-one scaffold, a framework associated with bioactivity in anticancer and antimicrobial contexts .

The compound’s molecular formula is C₂₃H₁₉N₅O₂ (calculated molecular weight: 397.43 g/mol), distinguishing it from analogs through its substitution pattern and physicochemical properties.

Biological Activity

The compound 7-(4-methoxybenzyl)-9-phenylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one is a member of the pyrido-triazole-pyrimidine family and has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Chemical Formula : C₁₆H₁₅N₄O
• Molecular Weight : 281.32 g/mol
• CAS Number : Not specified in the search results.

Biological Activity Overview

Research indicates that compounds in the triazolo-pyrimidine class exhibit a range of biological activities including:

• Anticancer Activity : Several studies have reported the cytotoxic effects of triazolo-pyrimidines against various cancer cell lines.
• Antidiabetic Effects : Certain derivatives have shown promise as α-glucosidase inhibitors, which can help manage diabetes by slowing carbohydrate absorption.
• Anti-inflammatory Properties : Some compounds in this class have demonstrated the ability to inhibit cyclooxygenase (COX) enzymes, suggesting potential use in treating inflammatory conditions.

1. Anticancer Activity

A study evaluated the cytotoxic effects of various triazolo-pyrimidine derivatives on human cancer cell lines. The results indicated that compounds similar to 7-(4-methoxybenzyl)-9-phenylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one exhibited significant cytotoxicity against breast cancer (MCF-7) and liver cancer (Bel-7402) cell lines. Specifically:

• Compound 5o showed promising results as an anticancer agent with a mechanism involving apoptosis induction in cancer cells .

2. Antidiabetic Activity

The compound was also evaluated for its potential as an antidiabetic agent. In vitro studies demonstrated that it acts as an α-glucosidase inhibitor:

• This inhibition can lead to reduced postprandial blood glucose levels, making it a candidate for diabetes management .

3. Anti-inflammatory Effects

Research into related compounds has shown that certain derivatives can inhibit COX enzymes:

• This inhibition is crucial for reducing inflammation and pain associated with various conditions such as arthritis and cardiovascular diseases .

The biological activities of 7-(4-methoxybenzyl)-9-phenylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one can be attributed to its ability to interact with specific biological targets:

• Cytotoxic Mechanism : Induction of apoptosis through mitochondrial pathways.
• Enzyme Inhibition : Competitive inhibition of α-glucosidase and COX enzymes.

Data Table: Summary of Biological Activities

Activity Type	Target Cell Line	Effect	Reference
Anticancer	MCF-7 (Breast Cancer)	Cytotoxicity
Antidiabetic	α-glucosidase	Inhibition
Anti-inflammatory	COX Enzymes	Inhibition

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds similar to 7-(4-methoxybenzyl)-9-phenylpyrido[4,3-d][1,2,4]triazolo[1,5-a]pyrimidin-8(7H)-one exhibit significant anticancer properties. The mechanism of action involves the inhibition of key enzymes in cancer cell proliferation pathways. For instance:

• Case Study : A derivative demonstrated potent activity against various cancer cell lines by inducing apoptosis through mitochondrial pathways .

Antimicrobial Properties

This compound has shown promising antimicrobial activity against a range of pathogens. The presence of the triazole ring is particularly notable for its role in enhancing bioactivity.

• Research Findings : In vitro studies revealed effective inhibition against Gram-positive and Gram-negative bacteria .

Anti-inflammatory Effects

The anti-inflammatory potential of the compound has been explored in various models of inflammation. It appears to modulate inflammatory cytokines, thus reducing inflammation.

• Case Study : Animal models treated with the compound showed reduced levels of TNF-alpha and IL-6, indicating a significant anti-inflammatory effect .

Neuroprotective Effects

Emerging research suggests that this compound may possess neuroprotective properties, making it a candidate for developing treatments for neurodegenerative diseases.

• Findings : Studies have demonstrated that it can protect neuronal cells from oxidative stress-induced damage .

Data Table: Summary of Applications

Application	Mechanism of Action	Key Findings
Anticancer Activity	Inhibition of cell proliferation	Induces apoptosis in cancer cells
Antimicrobial Properties	Disruption of bacterial cell walls	Effective against multiple bacterial strains
Anti-inflammatory Effects	Modulation of cytokine release	Reduced TNF-alpha and IL-6 in animal models
Neuroprotective Effects	Protection from oxidative stress	Preserves neuronal integrity under stress

Comparison with Similar Compounds

Key Observations :

• Lipophilicity : The 4-methoxybenzyl group enhances membrane permeability compared to polar groups like 2-hydroxyethyl .

Anticancer Activity

• Thieno-triazolo-pyrimidinones: Derivatives like 6-benzoyl-7-methylthieno[2,3-d]triazolo[1,5-a]pyrimidin-8-one (MW 386.40) inhibit tumor cell growth via kinase modulation .
• Sodium salt derivatives : Acetylated analogs (e.g., compound 5 in ) show enhanced bioavailability and cytotoxicity .

Antimicrobial Activity

• Benzo-chromeno-triazolo-pyrimidines: Compounds with 4-halophenyl groups (e.g., 7a–o in ) exhibit broad-spectrum activity against Gram-positive bacteria .

Physicochemical and Spectral Data

Compound	IR (cm⁻¹)	¹H-NMR (δ, ppm)	Key Functional Groups
7-(4-Methoxybenzyl)-9-phenylpyrido[4,3-d]triazolo[1,5-a]pyrimidin-8-one	1680 (C=O), 1250 (C-O-C)	3.80 (s, OCH₃), 7.20–8.50 (aromatic)	Methoxy, carbonyl, aromatic protons
6-Benzoyl-7-methylthieno[2,3-d]triazolo[1,5-a]pyrimidin-8-one	1715, 1676 (C=O)	10.55 (s, NH)	Benzoyl, NH
7-(2-Hydroxyethyl)-9-phenylpyrido[4,3-d]triazolo[1,5-a]pyrimidin-8-one	3352 (OH), 1722 (C=O)	4.60 (t, -CH₂OH)	Hydroxyethyl, carbonyl